6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 6-methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16N2O5S/c1-27-12-7-8-14-16(11-12)29-20-17(19(14)25)18(13-5-3-4-6-15(13)28-2)24(21(20)26)22-23-9-10-30-22/h3-11,18H,1-2H3
• InChI Key: VTXPZSJKVKFJHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4OC)C5=NC=CS5
• Molecular Formula: C22H16N2O5S
• Molecular Weight: 420.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound and its derivatives often involves multicomponent processes that allow for the efficient and practical generation of diversified libraries. For example, Vydzhak et al. (2021) describe a synthetic procedure for 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones using a multicomponent process that is compatible with a broad range of substituents, highlighting the versatility in synthesizing such complex molecules (Vydzhak et al., 2021).

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed through X-ray diffraction analysis, as demonstrated by Silaichev et al. (2012), who studied derivatives of pyrrole-2,3-diones. Such analyses are crucial for understanding the three-dimensional arrangement of atoms in these compounds and their implications on chemical reactivity and interaction (Silaichev et al., 2012).

Scientific Research Applications

Synthesis and Derivative Formation

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is involved in various synthesis processes. The compound can be transformed into derivatives like 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, offering a range of derivatives for further exploration (Vydzhak & Panchishin, 2010). Additionally, efficient and practical synthetic procedures for libraries of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones have been developed, demonstrating compatibility with a wide range of substituents (Vydzhak et al., 2021).

Electronic and Photophysical Properties

The compound is studied for its electronic and photophysical properties. For instance, it's used in synthesizing n-type conjugated polyelectrolytes for applications as an electron transport layer in inverted polymer solar cells, enhancing power conversion efficiency due to its electron-deficient nature and planar structure (Hu et al., 2015).

Antimicrobial and Anticancer Activities

This compound is also significant in the field of medicinal chemistry. Novel derivatives of the compound exhibit significant antioxidant and anticancer activities, showing higher efficacy compared to well-known antioxidants like ascorbic acid. These derivatives are also tested against various cancer cell lines, indicating their potential in cancer treatment (Tumosienė et al., 2020).

Optoelectronic Applications

In the field of optoelectronics, derivatives of this compound are employed in the synthesis of organic solar cells, displaying high optical absorption coefficients and promising optoelectronic properties. Such applications highlight its potential in developing novel organic optoelectronic materials (Gupta et al., 2017).